2-Chloro-3-fluoro-6-methoxybenzaldehyde

• IUPAC Name: 2-chloro-3-fluoro-6-methoxybenzaldehyde
• InChI: InChI=1S/C8H6ClFO2/c1-12-7-3-2-6(10)8(9)5(7)4-11/h2-4H,1H3
• InChI Key: ZMHNXAZNZZEWIN-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C(=C(C=C1)F)Cl)C=O
• Molecular Formula: C8H6ClFO2
• DSSTOX Substance ID: DTXSID001280908
• Molecular Weight: 188.58 g/mol
• CAS RN: 1263378-40-0

Description

2-Chloro-3-fluoro-6-methoxybenzaldehyde is a chemical compound with the molecular formula C8H6ClFO2 and a molecular weight of 188.59. It is used as a precursor for active pharmaceutical ingredients (APIs), particularly in the synthesis of benzosuberone derivatives.

Synthesis Analysis

The synthesis of 2-Chloro-3-fluoro-6-methoxybenzaldehyde involves several steps. For instance, it can react with (3-carboxypropyl)triphenylphosphonium bromide through a Wittig reaction. It is also used in the synthesis of novel copolymers of methyl 2-cyano-3-dihalophenyl-2-propenoates and styrene.

Molecular Structure Analysis

The InChI code for 2-Chloro-3-fluoro-6-methoxybenzaldehyde is 1S/C8H6ClFO2/c1-12-7-3-2-6 (10)8 (9)5 (7)4-11/h2-4H,1H3. The InChI key is ZMHNXAZNZZEWIN-UHFFFAOYSA-N.

Chemical Reactions Analysis

2-Chloro-3-fluoro-6-methoxybenzaldehyde can undergo several chemical reactions. For example, it can react with (3-carboxypropyl)triphenylphosphonium bromide through a Wittig reaction to construct benzosuberone cores. It can also undergo piperidine catalyzed Knoevenagel condensation reaction with methyl cyanoacetate to yield methyl 2-cyano-3-dihalophenyl-2-propenoate.

Physical And Chemical Properties Analysis

2-Chloro-3-fluoro-6-methoxybenzaldehyde is a solid at room temperature. It has a molecular weight of 188.59. The storage temperature is between 2-8°C.

Scientific Research Applications

Medicinal Chemistry and Drug Development

• PIM Kinase Inhibitors : Researchers have explored 2-Chloro-3-fluoro-6-methoxybenzaldehyde as an intermediate in the synthesis of benzylidene-1,3-thiazolidine-2,4-diones. .

Heterocyclic Synthesis

• Bicyclic Heterocycles : The compound is employed in the synthesis of bicyclic heterocycles. .

Organic Synthesis

• Friedel-Crafts Acylation : 2-Chloro-3-fluoro-6-methoxybenzaldehyde can be used in Friedel-Crafts acylation reactions. .

Safety and Hazards

The safety information for 2-Chloro-3-fluoro-6-methoxybenzaldehyde indicates that it may cause skin irritation, serious eye irritation, and respiratory irritation. The safety data sheet (SDS) provides more detailed safety information.

Synthesis routes and methods

Procedure details

To a solution of 3-chloro-4-fluoroanisole (28.5 g, 178 mmol) in t-butyl methyl ether (200 mL, dried over anhydrous MgSO4) at −78° C. was added 2.5 M n-butyl lithium in hexanes (107 mL, 267.5 mmol). After 3 h, methyl formate (18.76 mL) was added drop-wise while keeping the temperature below −60° C. The reaction mixture was quenched with sat. aq. ammonium chloride (250 mL) after 45 minutes and the organic layer was separated. The aq. layer was extracted with ethyl acetate (2×100 mL) and the combined organic layer was washed with water (200 mL) followed by brine, dried (Na2SO4) and concentrated to give a residue which on trituration with hexanes gave solids. The solids were filtered, taken again in hexanes and heated over steam bath. It was cooled, the light yellow desired product filtered and air dried to give the title compound. 1H NMR (400 MHz, CDCl3): δ=10.48 (d, J=0.8 Hz, 1H), 7.31 (dd, J=9.4, 7.8 Hz, 1H), 6.88 (dd, J=7.8, 3.8 Hz, 1H), 3.92 (s, 3H).